Cas no 458526-45-9 (N-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-2-5-methyl-2-(propan-2-yl)phenoxyacetamide)

N-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-2-5-methyl-2-(propan-2-yl)phenoxyacetamide structure
458526-45-9 structure
Product Name:N-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-2-5-methyl-2-(propan-2-yl)phenoxyacetamide
CAS No:458526-45-9
MF:C20H20N2O4
MW:352.383805274963
CID:6136891
PubChem ID:2139657
Update Time:2023-12-13

N-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-2-5-methyl-2-(propan-2-yl)phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

    • N-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-2-5-methyl-2-(propan-2-yl)phenoxyacetamide
    • N-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-2-(2-isopropyl-5-methylphenoxy)acetamide
    • N-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-2-[5-methyl-2-(propan-2-yl)phenoxy]acetamide
    • Acetamide, N-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)-2-[5-methyl-2-(1-methylethyl)phenoxy]-
    • SR-01000012732-1
    • DTXSID501321016
    • Oprea1_470595
    • Oprea1_559023
    • N-(1,3-dioxoisoindolin-2-yl)-2-(2-isopropyl-5-methylphenoxy)acetamide
    • N-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-2-[5-methyl-2-(propan-2-yl)phenoxy]acetamide
    • SMR000502131
    • N-(1,3-dioxoisoindol-2-yl)-2-(5-methyl-2-propan-2-ylphenoxy)acetamide
    • SR-01000012732
    • CHEMBL1348731
    • F1443-1818
    • MLS001185531
    • HMS2825H24
    • AKOS000491608
    • 458526-45-9
    • Inchi: 1S/C20H20N2O4/c1-12(2)14-9-8-13(3)10-17(14)26-11-18(23)21-22-19(24)15-6-4-5-7-16(15)20(22)25/h4-10,12H,11H2,1-3H3,(H,21,23)
    • InChI Key: XTSLVXXDDAIWGQ-UHFFFAOYSA-N
    • SMILES: C(NN1C(=O)C2=C(C1=O)C=CC=C2)(=O)COC1=CC(C)=CC=C1C(C)C

Computed Properties

  • Exact Mass: 352.14230712g/mol
  • Monoisotopic Mass: 352.14230712g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 538
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 75.7Ų

N-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-2-5-methyl-2-(propan-2-yl)phenoxyacetamide Pricemore >>

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